Cas no 112898-17-6 (Glycinamide,L-lysyl-L-histidyl-, trihydrochloride (9CI))

• Product Name: Glycinamide,L-lysyl-L-histidyl-, trihydrochloride (9CI)
• CAS No: 112898-17-6
• MF: C₁₄H₂₈Cl₃N₇O₃
• MW: 448.776219367981
• CID: 129961
• PubChem ID: 57383521
• Update Time: 2025-04-19

Glycinamide,L-lysyl-L-histidyl-, trihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycinamide,L-lysyl-L-histidyl-, trihydrochloride (9CI)
• Lys-his-gly-nh2
• lysylhistidylglycinamide
• bursin trihydrochloride
• L-Lysyl-L-histidylglycinamide trihydrochloride
• DTXSID50725397
• 112898-17-6
• (2S)-2,6-diamino-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]hexanamide;trihydrochloride
• L-Lysyl-L-histidylglycinamide--hydrogen chloride (1/3)
• LYS-HIS-GLY-NH2 80+%

• Inchi： 1S/C14H25N7O3.3ClH/c15-4-2-1-3-10(16)13(23)21-11(5-9-6-18-8-20-9)14(24)19-7-12(17)22;;;/h6,8,10-11H,1-5,7,15-16H2,(H2,17,22)(H,18,20)(H,19,24)(H,21,23);3*1H/t10-,11-;;;/m0.../s1
• InChI Key： DTLQNMBWSKCIDV-YNTUAPIPSA-N
• SMILES： Cl.Cl.Cl.O=C([C@H](CCCCN)N)N[C@H](C(NCC(N)=O)=O)CC1=CN=CN1

Computed Properties

• Exact Mass: 338.19432
• Monoisotopic Mass: 447.131921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 433
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 179.11